Cas no 2580207-62-9 (ethyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate)

• Product Name: ethyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate
• CAS No: 2580207-62-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5661762
• PubChem ID: 165886213
• Update Time: 2025-06-14

ethyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27731868
• ethyl (2s,4r)-5-azaspiro[3.5]nonane-2-carboxylate
• 2580207-62-9
• ethyl (2r,4s)-5-azaspiro[3.5]nonane-2-carboxylate
• 2580231-81-6
• EN300-27732199
• ethyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate

• Inchi： 1S/C11H19NO2/c1-2-14-10(13)9-7-11(8-9)5-3-4-6-12-11/h9,12H,2-8H2,1H3
• InChI Key： FZOCUCXUQBQAEI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2(CCCCN2)C1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate

Comprehensive Overview of Ethyl (2R,4S)-5-Azaspiro[3.5]Nonane-2-Carboxylate (CAS No. 2580207-62-9)

The compound ethyl (2R,4S)-5-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2580207-62-9) is a highly specialized chiral spirocyclic ester with significant potential in pharmaceutical and agrochemical research. Its unique spirocyclic structure and stereochemical configuration make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on spirocyclic compounds due to their conformational rigidity, which enhances binding affinity and metabolic stability in drug discovery.

In recent years, the demand for chiral building blocks like ethyl (2R,4S)-5-azaspiro[3.5]nonane-2-carboxylate has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure drugs. This compound's azaspiro[3.5]nonane core is particularly noteworthy, as it mimics natural product scaffolds and offers improved pharmacokinetic properties. Its ethyl carboxylate moiety further facilitates derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 2580207-62-9 often involves multi-step protocols, including stereoselective cyclization and esterification. Modern techniques such as flow chemistry and catalyzed asymmetric reactions have been explored to optimize yield and enantiomeric excess (ee). These innovations align with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing, addressing environmental concerns while maintaining cost efficiency.

Applications of ethyl (2R,4S)-5-azaspiro[3.5]nonane-2-carboxylate extend beyond traditional small-molecule drugs. It has been investigated in peptidomimetics and proteolysis-targeting chimeras (PROTACs), where its rigid framework enhances target engagement. Additionally, its potential in crop protection chemicals highlights its versatility, as spirocyclic motifs are known to disrupt pest-specific biological pathways.

From a commercial perspective, CAS No. 2580207-62-9 is often sought after by contract research organizations (CROs) and academic labs specializing in medicinal chemistry. Its scarcity in public databases and proprietary synthesis routes underscore its niche status, making it a high-value target for custom synthesis projects. Analytical characterization typically employs NMR, HPLC-MS, and X-ray crystallography to confirm purity and stereochemistry.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Machine learning models trained on spirocyclic libraries predict its utility in GPCR-targeted therapies and kinase inhibitors, areas with high unmet medical needs. As the scientific community prioritizes fragment-based drug design, ethyl (2R,4S)-5-azaspiro[3.5]nonane-2-carboxylate stands out as a promising fragment for hit-to-lead optimization.

In conclusion, ethyl (2R,4S)-5-azaspiro[3.5]nonane-2-carboxylate exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its role in advancing precision medicine and sustainable agrochemicals ensures its relevance in both academic and industrial settings. Future research will likely explore its incorporation into bioconjugates and nanocarrier systems, further expanding its applications.